Cas no 61694-86-8 (1,2-Ethanediamine, N-(cyclohexylmethyl)-N-methyl-)

1,2-Ethanediamine, N-(cyclohexylmethyl)-N-methyl- structure
61694-86-8 structure
Product Name:1,2-Ethanediamine, N-(cyclohexylmethyl)-N-methyl-
CAS No:61694-86-8
MF:C10H22N2
MW:170.295082569122
CID:469669
PubChem ID:12861866
Update Time:2025-04-19

1,2-Ethanediamine, N-(cyclohexylmethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(cyclohexylmethyl)-N-methyl-
    • N'-(cyclohexylmethyl)-N'-methylethane-1,2-diamine
    • DTXSID30511750
    • SCHEMBL11666812
    • 61694-86-8
    • N~1~-(Cyclohexylmethyl)-N~1~-methylethane-1,2-diamine
    • Inchi: 1S/C10H22N2/c1-12(8-7-11)9-10-5-3-2-4-6-10/h10H,2-9,11H2,1H3
    • InChI Key: QGFPUCMVOVIMBK-UHFFFAOYSA-N
    • SMILES: N(C)(CCN)CC1CCCCC1

Computed Properties

  • Exact Mass: 170.17846
  • Monoisotopic Mass: 170.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26
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